6-Chloro-1H-pyrazolo[3,4-D]pyrimidin-3(2H)-one
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Overview
Description
“6-Chloro-1H-pyrazolo[3,4-D]pyrimidin-3(2H)-one” is a chemical compound that has a close structural resemblance to the substrates for the enzyme xanthine oxidase, hypoxanthine (6-hydroxypurine) and xanthine (2,6-dihydroxypurine). These compounds are capable of binding to the enzyme and strongly inhibit its activity .
Synthesis Analysis
The synthesis of pyrazolo[3,4-D]pyrimidines has been reported in several studies . For instance, a new set of small molecules featuring the privileged pyrazolo[3,4-D]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds . Another study reported the synthesis of a new 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-D]pyrimidine via its precursor 6-(chloromethyl)-1-methyl-1,5-dihydro-4H-pyrazolo[3,4-D]pyrimidin-4-one .Molecular Structure Analysis
The molecular structure of “this compound” can be found in various databases . The compound has a molecular weight of 154.56 .Chemical Reactions Analysis
The chemical reactions involving “this compound” have been studied in the context of its potential as a therapeutic agent . For example, it has been used as a starting material in the synthesis of novel CDK2 inhibitors .Scientific Research Applications
Anticancer and Anti-inflammatory Applications
A novel series of pyrazolopyrimidine derivatives demonstrated anticancer and anti-5-lipoxygenase activities, highlighting the compound's potential in therapeutic applications against cancer and inflammation. The structure-activity relationship (SAR) was explored, providing insights into the compound's interaction with biological targets (Rahmouni et al., 2016).
Synthesis and Biological Evaluation
Another study focused on the synthesis of 5-substituted-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs, evaluating their anticancer properties as mTOR inhibitors. This work underscores the compound's utility in drug development, particularly for targeting cancer pathways (Reddy et al., 2014).
Quantum Chemical Calculations
Research on 7-thioxopyrazolo[1,5-f]pyrimidin-2-one derivatives included quantum chemical calculations to determine molecular properties, offering a computational perspective on the compound's potential interactions and stability. The derivatives showed cytotoxic activities against cancer cell lines, expanding the compound's relevance in anticancer research (Kökbudak et al., 2020).
Adenosine Receptor Affinity
A study on pyrazolo[3,4-d]pyrimidine analogues of 1-methylisoguanosine showed significant A1 adenosine receptor affinity, presenting a pathway to develop compounds with potential neurological benefits (Harden et al., 1991).
Antimicrobial Potential
Novel dGTP analogues based on 6-anilinopyrazolo[3,4-d]pyrimidin-4-ones inhibited DNA polymerase III of Staphylococcus aureus, indicating a promising avenue for antimicrobial drug development. The study's structure-activity relationship contributes to understanding how modifications influence antimicrobial efficacy (Ali et al., 2003).
Catalytic Synthesis Methods
Research into the catalytic synthesis of 6-aryl-1H-pyrazolo[3,4-d]pyrimidin-4[5H]-ones provides valuable information on efficient and novel synthesis routes, enhancing the accessibility and diversity of this compound class for further scientific investigation (Heravi et al., 2007).
Safety and Hazards
The safety data sheet for “6-Chloro-1H-pyrazolo[3,4-D]pyrimidin-3(2H)-one” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area .
Future Directions
Mechanism of Action
Target of Action
The primary target of 6-Chloro-1H-pyrazolo[3,4-D]pyrimidin-3(2H)-one is Cyclin-dependent kinase 2 (CDK2). CDK2 is a crucial protein kinase involved in the regulation of the cell cycle . Inhibition of CDK2 is an appealing target for cancer treatment that targets tumor cells in a selective manner .
Mode of Action
This compound: interacts with CDK2, inhibiting its activity. This inhibition leads to significant alterations in cell cycle progression, including cell growth arrest at the G0-G1 stage .
Biochemical Pathways
The inhibition of CDK2 by This compound affects the cell cycle, a critical biochemical pathway for cell proliferation. The compound’s action results in cell growth arrest at the G0-G1 stage, preventing the cell from entering the S phase, where DNA replication occurs .
Pharmacokinetics
The pharmacokinetic properties of This compound In silico admet studies and drug-likeness studies using a boiled egg chart showed suitable pharmacokinetic properties .
Result of Action
The molecular and cellular effects of This compound ’s action include significant alterations in cell cycle progression and the induction of apoptosis within cells . Most of the compounds showed superior cytotoxic activities against MCF-7 and HCT-116 .
Action Environment
The action, efficacy, and stability of This compound can be influenced by various environmental factors. For instance, the compound’s stability may be affected by temperature and moisture . .
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed to exert its effects at the molecular level, possibly through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Dosage Effects in Animal Models
The effects of 6-Chloro-1H-pyrazolo[3,4-D]pyrimidin-3(2H)-one vary with different dosages in animal models. Specific details on threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, are not currently available .
Metabolic Pathways
It is hypothesized that it interacts with various enzymes or cofactors and may affect metabolic flux or metabolite levels .
Transport and Distribution
It is believed that it may interact with transporters or binding proteins, and may have effects on its localization or accumulation .
Subcellular Localization
It is possible that it may have targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Properties
IUPAC Name |
6-chloro-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4O/c6-5-7-1-2-3(8-5)9-10-4(2)11/h1H,(H2,7,8,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHTQPJXESRTUGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=NC(=N1)Cl)NNC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.56 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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